Cas no 100108-61-0 (2,6-Pyrazinedimethanethiol)

2,6-Pyrazinedimethanethiol structure
2,6-Pyrazinedimethanethiol structure
Product Name:2,6-Pyrazinedimethanethiol
CAS No:100108-61-0
MF:C6H8N2S2
MW:172.271118164063
CID:3547242
Update Time:2025-04-22

2,6-Pyrazinedimethanethiol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyrazinedimethanethiol
    • Inchi: 1S/C6H8N2S2/c9-3-5-1-7-2-6(4-10)8-5/h1-2,9-10H,3-4H2
    • InChI Key: LFVSYBKUISXFBQ-UHFFFAOYSA-N
    • SMILES: C1(CS)=NC(CS)=CN=C1

Computed Properties

  • Exact Mass: 172.012891g/mol
  • Monoisotopic Mass: 172.012891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 172.3g/mol
  • XLogP3: 0
  • Topological Polar Surface Area: 27.8Ų
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